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Compound of Interest

Compound Name: Apararenone

Cat. No.: B1665126

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals conducting in vivo
experiments with apararenone. The information is presented in a question-and-answer format
to directly address specific issues that may be encountered during experimental workflows.

. General Information and Mechanism of Action

Q1: What is apararenone and what is its primary mechanism of action?

Apararenone (formerly MT-3995) is a novel, non-steroidal, and highly selective
mineralocorticoid receptor (MR) antagonist.[1] Its primary mechanism of action is to block the
binding of aldosterone to the MR, thereby inhibiting the downstream signaling pathways that
contribute to inflammation, fibrosis, and sodium retention in various tissues, including the
kidneys, heart, and liver.[2][3] This targeted action makes it a promising therapeutic agent for
conditions such as diabetic nephropathy and non-alcoholic steatohepatitis (NASH).[4][5]

Apararenone's Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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